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Compound of Interest

Compound Name: DPM-1001

CAS No.: 1471172-29-8

Cat. No.: B15578887

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DPM-1001 is a novel small molecule with a dual mechanism of action, functioning as both a

potent, non-competitive inhibitor of protein-tyrosine phosphatase 1B (PTP1B) and a specific

copper chelator.[1] PTP1B is a key negative regulator of insulin and leptin signaling pathways

and has been implicated in the progression of various cancers, including hepatocellular

carcinoma (HCC).[2][3] Elevated copper levels have also been associated with tumor growth,

angiogenesis, and metastasis.[4][5] The human hepatoma cell line, HepG2, is a widely used in

vitro model for liver cancer research. This document provides detailed application notes and

experimental protocols for studying the effects of DPM-1001 in HepG2 cells.

Mechanism of Action
DPM-1001 exerts its biological effects through two primary mechanisms:

PTP1B Inhibition: PTP1B dephosphorylates and inactivates key signaling proteins such as

the insulin receptor and Janus kinase 2 (JAK2), a critical component of the JAK/STAT
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pathway.[2][6] By inhibiting PTP1B, DPM-1001 can potentially enhance insulin signaling and

modulate the JAK/STAT pathway, which is often dysregulated in cancer.[2][3][6]

Copper Chelation: DPM-1001 is a high-affinity copper chelator.[1] Copper is an essential

cofactor for several enzymes involved in cell proliferation and angiogenesis.[7] By reducing

intracellular copper levels, DPM-1001 may inhibit tumor growth and the formation of new

blood vessels.[4][8]

Data Presentation
Table 1: In Vitro Efficacy of DPM-1001

Parameter Value Cell Line/System Reference

IC50 for PTP1B

Inhibition
100 nM In vitro enzyme assay [1]

Pre-incubation

Concentration for

Improved Cell Viability

2 µM
ATP7B-knockdown

HepG2 cells

Experimental Protocols
Protocol 1: Assessment of DPM-1001 Cytotoxicity in
HepG2 Cells using MTT Assay
This protocol is for determining the cytotoxic effects of DPM-1001 on HepG2 cells.

Materials:

HepG2 cells

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

DPM-1001
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Dimethyl sulfoxide (DMSO)

3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) reagent (5 mg/mL in

PBS)

MTT solubilization solution (e.g., 10% SDS in 0.01 M HCl)

96-well plates

CO2 incubator (37°C, 5% CO2)

Microplate reader

Procedure:

Cell Seeding:

Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% penicillin-

streptomycin.

Trypsinize and count the cells.

Seed 5 x 103 cells per well in a 96-well plate and incubate overnight.

Compound Treatment:

Prepare a stock solution of DPM-1001 in DMSO.

Prepare serial dilutions of DPM-1001 in culture medium to achieve final concentrations

ranging from 0.1 µM to 100 µM. Include a vehicle control (DMSO) and a no-treatment

control.

Replace the medium in the wells with the medium containing the different concentrations

of DPM-1001.

Incubate for 24, 48, and 72 hours.

MTT Assay:
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After the incubation period, add 10 µL of MTT reagent to each well.

Incubate for 4 hours at 37°C.

Add 100 µL of MTT solubilization solution to each well.

Incubate for at least 2 hours at 37°C in the dark to dissolve the formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

Calculate cell viability as a percentage of the vehicle control.

Plot a dose-response curve to determine the IC50 value.

Protocol 2: siRNA-mediated Knockdown of ATP7B in
HepG2 Cells
This protocol describes the silencing of the ATP7B gene, which is relevant for studying the

copper chelation effects of DPM-1001 in a Wilson's disease model.

Materials:

HepG2 cells

Opti-MEM I Reduced Serum Medium

siRNA targeting ATP7B and a non-targeting control siRNA

Lipofectamine™ RNAiMAX transfection reagent

6-well plates

Procedure:

Cell Seeding:
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The day before transfection, seed 2.5 x 105 HepG2 cells per well in a 6-well plate with

antibiotic-free medium.

Transfection:

For each well, dilute 50 nM of siRNA in 250 µL of Opti-MEM.

In a separate tube, dilute 5 µL of Lipofectamine™ RNAiMAX in 250 µL of Opti-MEM and

incubate for 5 minutes.

Combine the diluted siRNA and Lipofectamine™ RNAiMAX, mix gently, and incubate for

20 minutes at room temperature to form complexes.

Add the 500 µL of siRNA-lipid complex to the cells.

Incubate for 48-72 hours before proceeding with DPM-1001 treatment and subsequent

assays.

Verification of Knockdown:

Confirm the knockdown of ATP7B expression by Western blotting or qRT-PCR.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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